Cas no 928-92-7 ((4E)-4-Hexen-1-ol)

(4E)-4-Hexen-1-ol is an unsaturated aliphatic alcohol with the molecular formula C₆H₁₂O, featuring a trans-configured double bond at the 4-position. This compound is valued for its role as an intermediate in organic synthesis, particularly in the production of fragrances, flavors, and specialty chemicals. Its terminal hydroxyl group and conjugated double bond make it a versatile building block for further functionalization, including oxidation, esterification, or polymerization. The (4E)-isomer offers distinct reactivity compared to its (4Z)-counterpart, often yielding higher selectivity in certain synthetic pathways. Its clear liquid form and moderate volatility facilitate handling in laboratory and industrial applications.
(4E)-4-Hexen-1-ol structure
(4E)-4-Hexen-1-ol structure
Product Name:(4E)-4-Hexen-1-ol
CAS No:928-92-7
MF:C6H12O
MW:100.158882141113
MDL:MFCD00009713
CID:40269
PubChem ID:24854256
Update Time:2025-06-07

(4E)-4-Hexen-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4-Hexen-1-ol
    • 4-Hexen-1-ol,predominantly trans
    • Hex-4-en-1-ol (Trans mainly)
    • (E)-4-Hexen-1-ol
    • trans-4-Hexenol
    • Einecs 213-188-6
    • FEMA 3430
    • trans-4-hexen-1-ol
    • trans-hex-4-en-1-ol
    • (E)-Hex-4-en-1-ol
    • 4-Hexen-1-ol, (4E)-
    • 4-Hexen-1-ol, (E)-
    • (4E)-4-Hexen-1-ol
    • E-4-Hexen-1-ol
    • ZHB2532C2H
    • VTIODUHBZHNXFP-NSCUHMNNSA-N
    • (E)-4-Hexenol
    • FEMA No. 3430
    • FCH4013137
    • EBD3313922
    • 4-Hexen-1-ol, predominantly tran
    • (4E)-4-Hexen-1-ol (ACI)
    • 4-Hexen-1-ol, (E)- (8CI)
    • NSC 409218
    • UNII-KD6QZU1YM7
    • 4-Hexen-1-ol, >=96%, predominantly trans, FG
    • D71247
    • 4-Hexen-1-ol, predominantly trans, 97%
    • CS-0163135
    • 4-Hexen-1-ol pound notmixture of isomers pound notpredominantly trans
    • UNII-ZHB2532C2H
    • 4-HEXEN-1-OL, TRANS-
    • AS-10588
    • (4e)-hex-4-en-1-ol
    • Q27295510
    • 4-Hexen-1-ol, predominantly trans
    • MFCD00009713
    • EN300-95400
    • AKOS022177872
    • 6126-50-7
    • InChI=1/C6H12O/c1-2-3-4-5-6-7/h2-3,7H,4-6H2,1H3/b3-2
    • (E)-4-Hexen-1-ol; (E)-4-Hexen-1-ol; trans-4-Hexen-1-ol; trans-4-Hexenol
    • SCHEMBL98125
    • DTXSID40878841
    • CHEBI:166837
    • NS00079935
    • AI3-34796
    • DB-000102
    • FEMA NO. 3430, E-
    • 928-92-7
    • DB-003638
    • KD6QZU1YM7
    • MDL： MFCD00009713
    • Inchi： 1S/C6H12O/c1-2-3-4-5-6-7/h2-3,7H,4-6H2,1H3/b3-2+
    • InChI Key： VTIODUHBZHNXFP-NSCUHMNNSA-N
    • SMILES： C(CCO)/C=C/C

Computed Properties

  • Exact Mass: 100.08900
  • Monoisotopic Mass: 100.088815
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 3
  • Complexity: 48.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.851 g/mL at 25 °C(lit.)
  • Melting Point: 22.55°C (estimate)
  • Boiling Point: 159-160 °C(lit.)
  • Flash Point: Fahrenheit: 141.8 ° f
    Celsius: 61 ° c
  • Refractive Index: n20/D 1.439(lit.)
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 20.23000
  • LogP: 1.33500
  • FEMA: 3430
  • Solubility: Slightly soluble in water

(4E)-4-Hexen-1-ol Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：1993
  • WGK Germany：3
  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • Safety Term：3.2
  • Packing Group：III
  • HazardClass：3.2
  • PackingGroup：III
  • TSCA：Yes
  • Storage Condition：Sealed in dry,Room Temperature

(4E)-4-Hexen-1-ol Customs Data

  • HS CODE：2905290000
  • Customs Data：

    China Customs Code:

    2905290000

    Overview:

    2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

(4E)-4-Hexen-1-ol Pricemore >>

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AB332535-5 g
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AB332535-10 g
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(4E)-4-Hexen-1-ol Production Method

Production Method 1

821-41-0 821-41-0
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: (Ethenyloxy)trimethylsilane Catalysts: (SP-5-41)-Dichloro[1,3-dihydro-1,3-bis(2,4,6-trimethylphenyl)-2H-imidazol-2-ylid… Solvents: Dichloromethane ;  3 h, 50 °C
Reference
Selective isomerization of a terminal olefin catalyzed by a ruthenium complex: the synthesis of indoles through ring-closing metathesis
Arisawa, Mitsuhiro; Terada, Yukiyoshi; Nakagawa, Masako; Nishida, Atsushi, Angewandte Chemie, 2002, 41(24), 4732-4734

Production Method 2

34495-74-4 34495-74-4
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 0 °C → rt; 3 h, rt
1.2 Reagents: Water
1.3 Reagents: Sodium hydroxide Solvents: Water
Reference
Total Synthesis of (-)-Histrionicotoxin
Adachi, Yohei; Kamei, Noriyuki; Yokoshima, Satoshi; Fukuyama, Tohru, Organic Letters, 2011, 13(16), 4446-4449

Production Method 3

34495-74-4 34495-74-4
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether ;  0 °C; 90 min, 0 °C
1.2 Solvents: Ethyl acetate
1.3 Reagents: Water
1.4 Reagents: Sodium hydroxide Solvents: Water
Reference
Capturing primary ozonides for a syn-dihydroxylation of olefins
Arriaga, Danniel K. ; Thomas, Andy A., Nature Chemistry, 2023, 15(9), 1262-1266

Production Method 4

55230-25-6 55230-25-6
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Sodium Solvents: Ammonia
Reference
Stereoselective synthesis of alkenyl alcohols using dissolving metal (calcium, sodium) reduction
Zhou, Jingyao; Lu, Guodi; Huang, Xin; Wu, Shihui, Synthetic Communications, 1991, 21(3), 435-41

Production Method 5

72081-15-3 72081-15-3
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Methyllithium Catalysts: Cuprous cyanide Solvents: Diethyl ether ,  Pentane
1.2 Reagents: Water
Reference
A stereoselective synthesis of functionalized alkenyllithiums and alkenyl cyanocuprates by the copper(I)-catalyzed coupling of organolithium reagents with α-lithiated cyclic enol ethers
Kocienski, Philip; Wadman, Sjoerd; Cooper, Kelvin, Journal of the American Chemical Society, 1989, 111(6), 2363-5

Production Method 6

31535-05-4 31535-05-4
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Sodium
Reference
3,4-Dihydro-2H-pyran
Kierkus, Paul Ch., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2001, 1, 1-4

Production Method 7

2430-27-5 2430-27-5
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  Oxygen Solvents: Acetone ,  Ethyl acetate ;  40 min, rt; 1 h
Reference
Characterization of an epoxide hydrolase from the Florida red tide dinoflagellate, Karenia brevis
Sun, Pengfei; Leeson, Cristian ; Zhi, Xiaoduo; Leng, Fenfei; Pierce, Richard H.; et al, Phytochemistry (Elsevier), 2016, 122, 11-21

Production Method 8

821-41-0 821-41-0
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: (Ethenyloxy)trimethylsilane Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ;  1.5 h, reflux
Reference
Development of Isomerization and Cycloisomerization with Use of a Ruthenium Hydride with N-Heterocyclic Carbene and Its Application to the Synthesis of Heterocycles
Arisawa, Mitsuhiro; Terada, Yukiyoshi; Takahashi, Kazuyuki; Nakagawa, Masako; Nishida, Atsushi, Journal of Organic Chemistry, 2006, 71(11), 4255-4261

Production Method 9

31535-05-4 31535-05-4
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Sodium Solvents: Diethyl ether ,  p-Xylene
Reference
Synthesis of (+/-)-brevioxime and (+/-)-puraquinonic acid and studies on peptide ligation and acyl transfer
Hisaindee, Soleiman, 2003, , 64(7),

Production Method 10

53107-05-4 53107-05-4
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Magnesium Solvents: Diethyl ether
Reference
Magnesium ring scission reaction of 2-alkyl-3-chlorotetrahydropyran
Ding, Xinteng; Ge, Yu; Teng, Zhu; Fan, Junyao, Huaxue Xuebao, 1987, 45(11), 1138-9

Production Method 11

34495-74-4 34495-74-4
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
Iron-Catalyzed Intramolecular Allylic C-H Amination
Paradine, Shauna M.; White, M. Christina, Journal of the American Chemical Society, 2012, 134(4), 2036-2039

Production Method 12

34495-74-4 34495-74-4
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
Catalytic Epoxidation of Alkenes with Oxone
Denmark, Scott E.; Forbes, David C.; Hays, David S.; DePue, Jeffrey S.; Wilde, Richard G., Journal of Organic Chemistry, 1995, 60(5), 1391-407

Production Method 13

110-87-2 110-87-2
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Sodium ,  Chlorine Solvents: Diethyl ether
Reference
(E)-4-hexen-1-ol
Paul, Raymond; Riobe, Olivier; Maumy, Michel, Organic Syntheses, 1976, 55, 62-7

Production Method 14

34495-74-4 34495-74-4
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: tert-Butyl methyl ether ;  overnight, rt
1.2 Reagents: Sulfuric acid Solvents: Water
Reference
Iodide-catalyzed cyclization of unsaturated N-chloroamines: a new way to synthesize 3-chloropiperidines
Noack, Michael; Gottlich, Richard, European Journal of Organic Chemistry, 2002, (18), 3171-3178

Production Method 15

156051-16-0 156051-16-0
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Sodium Solvents: Diisopropyl ether
Reference
The synthesis of some 4-alken-1-ols
Brandon, Richard C.; Derfer, John M.; Boord, Cecil E., Journal of the American Chemical Society, 1950, 72, 2120-2

Production Method 16

34495-74-4 34495-74-4
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  30 min, 0 °C; 0 °C → rt; 5 min, rt
1.2 Reagents: Sodium sulfate Solvents: Water ;  0 °C
Reference
Total Synthesis and Biological Evaluation of Siladenoserinol A and its Analogues
Yoshida, Masahito ; Saito, Koya ; Kato, Hikaru ; Tsukamoto, Sachiko ; Doi, Takayuki, Angewandte Chemie, 2018, 57(18), 5147-5150

Production Method 17

5371-52-8 5371-52-8
4736-60-1 4736-60-1
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ;  -78 °C
Reference
Highly Functionalized and Potent Antiviral Cyclopentane Derivatives Formed by a Tandem Process Consisting of Organometallic, Transition-Metal-Catalyzed, and Radical Reaction Steps
Jagtap, Pratap R.; Ford, Leigh; Deister, Elmar; Pohl, Radek; Cisarova, Ivana; et al, Chemistry - A European Journal, 2014, 20(33), 10298-10304

Production Method 18

917-54-4 917-54-4
110-87-2 110-87-2
928-92-7 928-92-7
Reaction Conditions
Reference
Preparation and application of thermo-color materials based on heat sensitive dyestuffs
Guo, Jiazhen; Cheng, Qichao; Liu, Zhengtang, Huagong Jinzhan, 1997, (6), 57-59

Production Method 19

25166-87-4 25166-87-4
928-92-7 928-92-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Diethyl ether
Reference
Intramolecular N-alkenylnitrone additions. Regio- and stereochemistry
Oppolzer, W.; Siles, S.; Snowden, R. L.; Bakker, B. H.; Petrzilka, M., Tetrahedron, 1985, 41(17), 3497-509

(4E)-4-Hexen-1-ol Raw materials

(4E)-4-Hexen-1-ol Preparation Products

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